1-[(2,5-difluorophenyl)sulfonyl]pyrrolidine

• IUPAC Name: 1-(2,5-difluorophenyl)sulfonylpyrrolidine
• InChI: InChI=1S/C10H11F2NO2S/c11-8-3-4-9(12)10(7-8)16(14,15)13-5-1-2-6-13/h3-4,7H,1-2,5-6H2
• InChI Key: CDHHXRHWCSINLM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=C(C=CC(=C2)F)F
• Molecular Formula: C10H11F2NO2S
• Molecular Weight: 247.26 g/mol

Description

1-[(2,5-difluorophenyl)sulfonyl]pyrrolidine, also known as DFP, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. DFP is a pyrrolidine-based compound that has been synthesized using various methods.

Mechanism of Action

1-[(2,5-difluorophenyl)sulfonyl]pyrrolidine acts by inhibiting the activity of enzymes and receptors that are involved in various physiological processes. It has been found to be a potent inhibitor of proteases, kinases, and phosphodiesterases, among others. This compound also acts as an antagonist of certain receptors, such as the adenosine A2A receptor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific enzyme or receptor that it targets. This compound has been found to have anti-inflammatory, anti-tumor, and anti-viral effects, among others. It has also been found to have neuroprotective effects and is being studied for its potential use in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-[(2,5-difluorophenyl)sulfonyl]pyrrolidine is its potent inhibitory activity against various enzymes and receptors. This makes it a valuable tool for studying the biochemical and physiological effects of these targets. However, this compound also has limitations, such as its potential toxicity and non-specificity for certain targets.

Future Directions

For the study of 1-[(2,5-difluorophenyl)sulfonyl]pyrrolidine include the development of new drugs, investigation of its potential use in the treatment of neurodegenerative disorders, and further studies to explore its potential toxicity and non-specificity.

Synthesis Methods

The synthesis of 1-[(2,5-difluorophenyl)sulfonyl]pyrrolidine involves the reaction of 2,5-difluorobenzene sulfonamide and pyrrolidine in the presence of a base catalyst. The reaction proceeds through the formation of an intermediate that undergoes intramolecular cyclization to yield this compound. Several modifications have been made to this method to improve the efficiency of the reaction and increase the yield of this compound.

Scientific Research Applications

1-[(2,5-difluorophenyl)sulfonyl]pyrrolidine has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of research is the development of new drugs. This compound has been found to have potent inhibitory activity against certain enzymes and receptors, making it a potential candidate for the development of new drugs for the treatment of various diseases.